N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide

• IUPAC Name: N-[2-(azepan-1-ylmethyl)-1-ethylbenzimidazol-5-yl]acetamide
• InChI: InChI=1S/C18H26N4O/c1-3-22-17-9-8-15(19-14(2)23)12-16(17)20-18(22)13-21-10-6-4-5-7-11-21/h8-9,12H,3-7,10-11,13H2,1-2H3,(H,19,23)
• InChI Key: IXHKOOWPDAWYDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C)N=C1CN3CCCCCC3
• Molecular Formula: C18H26N4O
• Molecular Weight: 314.4 g/mol

Description

N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide, also known as ABT-202, is a small molecule compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide involves the inhibition of a specific protein known as Bcl-2-associated athanogene 3 (BAG3). BAG3 is a protein that is involved in various cellular processes, including apoptosis, autophagy, and cell migration. By inhibiting BAG3, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide induces apoptosis in cancer cells, reduces inflammation in cardiovascular disease, and improves cognitive function in neurological disorders.
Biochemical and Physiological Effects
N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide has been shown to have various biochemical and physiological effects in different fields of research. In cancer research, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide induces apoptosis in cancer cells by activating caspases and inhibiting Bcl-2. In cardiovascular research, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide reduces inflammation by inhibiting the expression of pro-inflammatory cytokines. In neurological research, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide improves cognitive function by reducing neuroinflammation and increasing synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide in lab experiments is its specificity for BAG3, which allows for targeted inhibition of this protein. However, one limitation of N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide. One possible direction is to explore its potential therapeutic applications in other fields, such as infectious diseases or autoimmune disorders. Another direction is to investigate its combination with other drugs for synergistic effects. Additionally, further research is needed to determine the optimal dosage and administration of N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide for different therapeutic applications.
Conclusion
N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide is a small molecule compound that has potential therapeutic applications in various fields of research. Its inhibition of BAG3 has been shown to induce apoptosis in cancer cells, reduce inflammation in cardiovascular disease, and improve cognitive function in neurological disorders. While there are advantages and limitations for its use in lab experiments, further research is needed to explore its potential in other fields and to optimize its dosage and administration.

Synthesis Methods

N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The first step involves the reaction of 1-ethyl-1H-benzimidazole-5-carboxylic acid with 1-azepanemethanol to form an intermediate. This intermediate is then reacted with acetic anhydride to form N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide.

Scientific Research Applications

N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, cardiovascular disease, and neurological disorders. In cancer research, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. In cardiovascular research, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide has been shown to reduce inflammation and improve cardiac function. In neurological research, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]acetamide has been shown to improve cognitive function and reduce neuroinflammation.